1-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]cyclohex-2-en-1-ol

• IUPAC Name: 1-[(pyrido[2,3-d]pyrimidin-4-ylamino)methyl]cyclohex-2-en-1-ol
• InChI: InChI=1S/C14H16N4O/c19-14(6-2-1-3-7-14)9-16-13-11-5-4-8-15-12(11)17-10-18-13/h2,4-6,8,10,19H,1,3,7,9H2,(H,15,16,17,18)
• InChI Key: WLJMNBPMMBMBRD-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)(CNC2=NC=NC3=C2C=CC=N3)O
• Molecular Formula: C14H16N4O
• Molecular Weight: 256.30 g/mol

Description

1-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]cyclohex-2-en-1-ol is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various fields. The compound is a member of the pyrido[2,3-d]pyrimidine family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 1-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]cyclohex-2-en-1-ol is not yet fully understood. However, it is believed that the compound interacts with certain enzymes and receptors in the body, which leads to changes in their activity. These changes can have a significant impact on various biological processes, including cell signaling, metabolism, and gene expression.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]cyclohex-2-en-1-ol are complex and varied. The compound has been shown to have a significant impact on the activity of several enzymes and receptors, which can lead to changes in various biological processes. Some of the potential effects of the compound include changes in cell signaling, metabolism, and gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]cyclohex-2-en-1-ol in lab experiments is its ability to selectively target certain enzymes and receptors. This makes it a valuable tool for studying their mechanisms of action. However, the compound also has some limitations. For example, it can be difficult to obtain and purify, which can make it challenging to use in certain experiments.

Future Directions

There are several potential future directions for research on 1-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]cyclohex-2-en-1-ol. One promising area of research is its use as a therapeutic agent for various diseases. The compound has been shown to have potential in the treatment of cancer, inflammation, and neurological disorders. Another future direction is the development of new synthesis methods that can improve the yield and purity of the compound. Finally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 1-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]cyclohex-2-en-1-ol is a complex process that involves several steps. The most commonly used method involves the reaction of 2-amino-4-chloro-pyrido[2,3-d]pyrimidine with cyclohex-2-en-1-one in the presence of a suitable catalyst. The resulting product is then subjected to further purification and characterization to obtain the final compound.

Scientific Research Applications

1-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]cyclohex-2-en-1-ol has several potential applications in scientific research. One of the most promising areas of research is its use as a tool for studying various biological processes. The compound has been shown to have a significant impact on the activity of certain enzymes and receptors, which makes it a valuable tool for studying their mechanisms of action.